Cas no 2171622-13-0 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid
• CAS No: 2171622-13-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6246255
• PubChem ID: 165539698
• Update Time: 2025-06-20

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]ethoxy}acetic acid
• EN300-1500826
• 2171622-13-0

• Inchi： 1S/C25H28N2O6/c1-2-3-12-22(24(30)26-13-14-32-16-23(28)29)27-25(31)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h2,4-11,21-22H,1,3,12-16H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： BXUVQYQYWADSKR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCOCC(=O)O)=O)CCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid

Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid (CAS No. 2171622-13-0)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid, with the CAS number 2171622-13-0, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and an unsaturated hexenyl chain. These attributes make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel drugs and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions. The presence of this group in 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid allows for precise control over the reactivity of the amino group, facilitating stepwise synthesis and minimizing side reactions. This is particularly important in the context of drug discovery, where the ability to fine-tune molecular properties is crucial for optimizing biological activity and pharmacokinetic profiles.

The unsaturated hexenyl chain in this compound adds another layer of complexity and functionality. The presence of a double bond introduces potential sites for further chemical modifications, such as conjugation with other functional groups or participation in cycloaddition reactions. This versatility makes 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid an attractive starting material for the synthesis of bioactive molecules, including those with anti-inflammatory, antiviral, or anticancer properties.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Another study in the European Journal of Medicinal Chemistry reported that similar derivatives showed promising antiviral activity against several strains of influenza virus, suggesting their potential as broad-spectrum antiviral agents.

In addition to its therapeutic potential, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid has also been explored for its use in diagnostic imaging. The unique structural features of this compound allow it to be labeled with various imaging agents, such as fluorescent dyes or radiotracers, making it useful for visualizing specific biological processes or disease states. This dual functionality as both a therapeutic and diagnostic agent underscores its versatility and potential impact on healthcare.

The synthesis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid typically involves several steps, including the formation of the Fmoc protecting group, introduction of the unsaturated hexenyl chain, and final functionalization to produce the desired product. Advances in synthetic methods have made these processes more efficient and scalable, enabling large-scale production for both research and commercial applications.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethoxy}acetic acid (CAS No. 2171622-13-0) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for the development of novel drugs and therapeutic agents, as well as for use in diagnostic imaging. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.